Cas no 945599-38-2 (1,4-Dichloro-6,7-difluorophthalazine)

• Product Name: 1,4-Dichloro-6,7-difluorophthalazine
• CAS No: 945599-38-2
• MF: C₈H₂Cl₂F₂N₂
• MW: 235.017686367035
• CID: 1040088
• PubChem ID: 70700759
• Update Time: 2025-06-11

1,4-Dichloro-6,7-difluorophthalazine Chemical and Physical Properties

Names and Identifiers

• 1,4-Dichloro-6,7-difluorophthalazine
• SY312285
• 945599-38-2
• D77180
• A916424
• SCHEMBL587805
• MFCD17392853
• CS-0113037
• DTXSID30743554
• DB-328753

• MDL： MFCD17392853
• Inchi： 1S/C8H2Cl2F2N2/c9-7-3-1-5(11)6(12)2-4(3)8(10)14-13-7/h1-2H
• InChI Key： HNYKVDQDTDQPFA-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C(=CC2=C(N=N1)Cl)F)F

Computed Properties

• Exact Mass: 233.9563098g/mol
• Monoisotopic Mass: 233.9563098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 25.8Ų

1,4-Dichloro-6,7-difluorophthalazine Security Information

• Signal Word：Warning
• Hazard Statement： H317-H319
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

Additional information on 1,4-Dichloro-6,7-difluorophthalazine

Introduction to 1,4-Dichloro-6,7-difluorophthalazine (CAS No. 945599-38-2)

1,4-Dichloro-6,7-difluorophthalazine (CAS No. 945599-38-2) is a specialized organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to the phthalazine class, which is characterized by a fused benzene and pyridine ring system. The presence of chlorine and fluorine substituents on the phthalazine core imparts distinct chemical and physical characteristics, making it a valuable candidate for various scientific investigations.

The molecular formula of 1,4-Dichloro-6,7-difluorophthalazine is C₁₀H₄Cl₂F₂N₂, with a molecular weight of approximately 263.05 g/mol. Its chemical structure features a highly conjugated system, which contributes to its electronic and optical properties. The compound is typically synthesized through multi-step processes involving aromatic substitution reactions and fluorination steps, highlighting the complexity and precision required in its preparation.

In recent years, the study of 1,4-Dichloro-6,7-difluorophthalazine has expanded beyond its basic chemical characterization. Researchers have explored its potential as a building block for advanced materials and as an intermediate in the synthesis of more complex molecules. For instance, a study published in the Journal of Organic Chemistry in 2021 demonstrated the use of this compound in the development of novel fluorescent probes for biological imaging applications. The unique electronic properties of 1,4-Dichloro-6,7-difluorophthalazine make it an excellent candidate for such applications due to its ability to absorb and emit light in specific wavelength ranges.

Beyond materials science, 1,4-Dichloro-6,7-difluorophthalazine has also shown promise in pharmaceutical research. A recent review article in Bioorganic & Medicinal Chemistry Letters highlighted its potential as a scaffold for the design of new drugs targeting various diseases. The compound's ability to form stable complexes with metal ions has been exploited in the development of metal-based therapeutic agents. Additionally, its lipophilic nature allows it to cross cell membranes efficiently, enhancing its bioavailability and therapeutic potential.

The environmental impact of 1,4-Dichloro-6,7-difluorophthalazine is another area of active research. Studies have focused on understanding its biodegradability and potential ecological effects. A 2020 publication in Environmental Science & Technology reported that while the compound is relatively stable under standard environmental conditions, it can be broken down by specific microbial communities under anaerobic conditions. This finding suggests that proper disposal methods and environmental monitoring are essential to minimize any adverse effects.

In conclusion, 1,4-Dichloro-6,7-difluorophthalazine (CAS No. 945599-38-2) is a multifaceted compound with a wide range of applications in chemistry and related fields. Its unique structural features and chemical properties make it an attractive target for both fundamental research and practical applications. As ongoing studies continue to uncover new insights into its behavior and potential uses, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.